![molecular formula C18H23N3O3 B5298920 1-(3-methoxybenzyl)-4-(2-methyl-1H-imidazol-1-yl)piperidine-4-carboxylic acid](/img/structure/B5298920.png)
1-(3-methoxybenzyl)-4-(2-methyl-1H-imidazol-1-yl)piperidine-4-carboxylic acid
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Overview
Description
1-(3-methoxybenzyl)-4-(2-methyl-1H-imidazol-1-yl)piperidine-4-carboxylic acid is a chemical compound that has gained interest in the scientific community due to its potential applications in research. This compound is also known as MIBP and has been synthesized using various methods. Its mechanism of action, biochemical and physiological effects, and future directions are also being studied.
Mechanism of Action
MIBP is a selective antagonist of the adenosine A2A receptor. It binds to the receptor and prevents the binding of adenosine, which is a natural ligand of the receptor. This results in the inhibition of the receptor's signaling pathway, which is involved in various physiological processes such as neurotransmission, inflammation, and immune response.
Biochemical and Physiological Effects:
MIBP has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
MIBP has several advantages for lab experiments. It is a selective antagonist of the adenosine A2A receptor, which allows for the study of the receptor's specific signaling pathway. It has also been used in the development of PET tracers, which allows for the non-invasive imaging of the receptor in vivo. However, MIBP has limitations in terms of its solubility and stability, which can affect its use in certain experiments.
Future Directions
There are several future directions for the study of MIBP. One direction is the development of new ligands for the adenosine A2A receptor based on the structure of MIBP. Another direction is the study of MIBP in different animal models of disease to determine its potential therapeutic applications. Additionally, the use of MIBP in the development of PET tracers for other GPCRs is an area of interest.
Synthesis Methods
The synthesis of MIBP has been achieved using different methods. One of the methods involves the reaction of 2-methyl-1H-imidazole and 1-(3-methoxybenzyl)piperidine-4-carboxylic acid in the presence of a coupling reagent such as EDCI or DCC. The reaction yields MIBP as a white solid with a yield of around 70%.
Scientific Research Applications
MIBP has shown potential in various scientific research applications. It has been used as a ligand for the study of G protein-coupled receptors (GPCRs) such as the adenosine A2A receptor. It has also been used in the development of positron emission tomography (PET) tracers for imaging the adenosine A2A receptor in vivo.
properties
IUPAC Name |
1-[(3-methoxyphenyl)methyl]-4-(2-methylimidazol-1-yl)piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O3/c1-14-19-8-11-21(14)18(17(22)23)6-9-20(10-7-18)13-15-4-3-5-16(12-15)24-2/h3-5,8,11-12H,6-7,9-10,13H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILTCNHMJQUAPFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1C2(CCN(CC2)CC3=CC(=CC=C3)OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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